Cas no 142363-99-3 (Benzo[b]thiophene-2-carboxylicacid, 3-amino-6-fluoro-, methyl ester)

• Product Name: Benzo[b]thiophene-2-carboxylicacid, 3-amino-6-fluoro-, methyl ester
• CAS No: 142363-99-3
• MF: C₁₀H₈FNO₂S
• MW: 225.239424705505
• CID: 101128
• PubChem ID: 10585280
• Update Time: 2025-04-18

Benzo[b]thiophene-2-carboxylicacid, 3-amino-6-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylicacid, 3-amino-6-fluoro-, methyl ester
• 3-AMINO-6-FLUORO-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
• methyl 3-amino-6-fluoro-1-benzothiophene-2-carboxylate
• methyl 3-amino-6-fluorobenzo<b>thiophene-2-carboxylate
• QPPUQPQQFRVVOD-UHFFFAOYSA-N
• G10381
• 3-Amino-6-fluorobenzo[b]thiophene-2-carboxylic acid methyl ester
• methyl-6-fluoro-3-aminobenzo[b]thiophene-2-carboxylate
• 2-carbomethoxy-3-amino-6-fluoro-benzo[b]thiophene
• 142363-99-3
• 2-carbomethoxy-3-amino-6-fluorobenzo[b]thiophene
• SCHEMBL2955131
• DTXSID70442110
• Methyl 3-amino-6-fluorobenzo[b]thiophene-2-carboxylate

• Inchi： 1S/C10H8FNO2S/c1-14-10(13)9-8(12)6-3-2-5(11)4-7(6)15-9/h2-4H,12H2,1H3
• InChI Key： QPPUQPQQFRVVOD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2C=CC(=CC1=2)F)N

Computed Properties

• Exact Mass: 225.02600
• Monoisotopic Mass: 225.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 80.56000
• LogP: 2.99040